Cas no 1805230-08-3 (2-Bromo-5-chloro-6-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 2-Bromo-5-chloro-6-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1805230-08-3
• MF: C₇H₃BrClF₂NO
• MW: 270.45862698555
• CID: 4810158
• Update Time: 2025-06-23

2-Bromo-5-chloro-6-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-6-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C7H3BrClF2NO/c8-6-3(2-13)1-4(9)5(12-6)7(10)11/h1-2,7H
• InChI Key： SHEHQARVFOQCHE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C=C(C(C(F)F)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Additional information on 2-Bromo-5-chloro-6-(difluoromethyl)pyridine-3-carboxaldehyde

Introduction to 2-Bromo-5-chloro-6-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805230-08-3)

2-Bromo-5-chloro-6-(difluoromethyl)pyridine-3-carboxaldehyde, with the CAS number 1805230-08-3, is a highly versatile and significant intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, which is renowned for its broad applications in medicinal chemistry due to its unique structural and electronic properties. The presence of multiple substituents, including bromo, chloro, and difluoromethyl groups, enhances its reactivity and makes it a valuable building block for synthesizing complex molecules.

Thepyridine core is a heterocyclic aromatic compound characterized by a nitrogen atom embedded within a six-membered ring. This nitrogen atom imparts basicity and participates in various coordination interactions, making pyridine derivatives highly adaptable in drug design. In particular, halogenated pyridines, such as 2-bromo-5-chloro-6-(difluoromethyl)pyridine-3-carboxaldehyde, exhibit enhanced lipophilicity and metabolic stability, which are critical factors in the development of bioactive molecules.

Thealdehyde functional group at the 3-position of the pyridine ring further increases the compound's utility as a synthetic precursor. Aldehydes are well-known for their ability to undergo condensation reactions with amines to form Schiff bases, or participate in oxidation-reduction reactions to yield carboxylic acids or imines. These transformations are fundamental in constructing diverse pharmacophores essential for drug discovery.

In recent years, 2-bromo-5-chloro-6-(difluoromethyl)pyridine-3-carboxaldehyde has garnered attention in the development of novel therapeutic agents. Its structural features make it an ideal candidate for exploring new chemical entities (NCEs) targeting various diseases. For instance, studies have demonstrated its potential in designing kinase inhibitors, which play a crucial role in treating cancers and inflammatory disorders. Thedifluoromethyl group, in particular, is known to improve binding affinity and metabolic durability of drug candidates.

Thebromo andchloro substituents provide additional handles for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl scaffolds, which are prevalent in many approved drugs. Researchers have leveraged these properties to synthesize derivatives with enhanced pharmacological profiles.

Recent advancements in computational chemistry have also highlighted the importance of 2-bromo-5-chloro-6-(difluoromethyl)pyridine-3-carboxaldehyde as a scaffold for virtual screening campaigns. Its optimized electronic distribution allows for selective interactions with biological targets, making it a promising candidate for structure-based drug design (SBDD). High-throughput virtual screening (HTVS) has been employed to identify novel analogs with improved efficacy and reduced toxicity.

The agrochemical sector has also recognized the potential of this compound as a precursor for developing next-generation pesticides. Pyridine-based agrochemicals are widely used due to their effectiveness against pests while maintaining environmental safety. The incorporation of electron-withdrawing groups like bromo and chloro enhances the bioactivity of these compounds against resistant strains.

In synthetic methodologies, 2-bromo-5-chloro-6-(difluoromethyl)pyridine-3-carboxaldehyde serves as a key intermediate in multi-step organic synthesis. Its reactivity allows for the construction of complex fused rings and heterocyclic systems essential for drug development. For example, it can be transformed into pyridone derivatives through intramolecular cyclization reactions, expanding its utility in medicinal chemistry libraries.

Thedifluoromethyl group's influence on physicochemical properties has been extensively studied. It not only enhances lipophilicity but also modulates metabolic pathways, making it an attractive moiety for drug optimization. Preclinical studies have shown that compounds incorporating this group often exhibit prolonged half-lives and improved pharmacokinetic profiles.

In conclusion, 2-bromo-5-chloro-6-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805230-08-3) is a multifaceted compound with significant implications in pharmaceutical and agrochemical research. Its unique structural features enable diverse synthetic applications and contribute to the development of innovative therapeutics targeting various diseases. As research continues to uncover new methodologies and applications, this compound is poised to remain a cornerstone in medicinal chemistry innovation.